Cas no 19461-29-1 (L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-)

L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- structure
19461-29-1 structure
Product Name:L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
CAS No:19461-29-1
MF:C23H23N3O4S
MW:437.511424303055
CID:155920
PubChem ID:13734208
Update Time:2025-04-19

L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]-
    • NΑ-DANSYL-L-TRYPTOPHAN CYCLOHEXYLAMMONIUM
    • Nα-Dansyl-L-tryptophan cyclohexylammonium salt
    • N-α-DANSYL-L-TRYPTOPHAN CYCLOHEXYLAMMONIUM SALT
    • na-dansyl-L-tryptophan*cyclohexylammonium
    • NALPHA-DANSYL-L-TRYPTOPHAN CYCLOHEXYLAMMONIUM
    • N-ALPHA-DANSYL-L-TRYPTOPHAN CYCLOHEXYLAMMONIUM SALT
    • 19461-29-1
    • N-((5-(Dimethylamino)-1-naphthalenyl)sulfonyl)-L-tryptophan
    • DTXSID30941210
    • AKOS015916029
    • N-[5-(Dimethylamino)naphthalene-1-sulfonyl]tryptophan
    • (S)-2-(5-(dimethylamino)naphthalene-1-sulfonamido)-3-(1H-indol-3-yl)propanoic acid
    • L-Tryptophan, N-((5-(dimethylamino)-1-naphthalenyl)sulfonyl)-
    • DNS-tryptophan
    • Nalpha-Dansyl-L-tryptophan cyclohexylammonium salt
    • SCHEMBL4133797
    • (2S)-2-[[5-(dimethylamino)naphthalen-1-yl]sulfonylamino]-3-(1H-indol-3-yl)propanoic acid
    • dansyl-tryptophan
    • Dansyl-L-tryptophan
    • DB-231427
    • N-{[5-(dimethylamino)-1-naphthyl]sulfonyl}tryptophan
    • Inchi: 1S/C23H23N3O4S/c1-26(2)21-11-5-9-18-17(21)8-6-12-22(18)31(29,30)25-20(23(27)28)13-15-14-24-19-10-4-3-7-16(15)19/h3-12,14,20,24-25H,13H2,1-2H3,(H,27,28)/t20-/m0/s1
    • InChI Key: XESDLBBWXMRQDN-FQEVSTJZSA-N
    • SMILES: S(C1=CC=CC2=C(C=CC=C12)N(C)C)(N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 437.14100
  • Monoisotopic Mass: 437.14092740g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 738
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 111Ų

Experimental Properties

  • PSA: 110.88000
  • LogP: 4.83300

L-Tryptophan,N-[[5-(dimethylamino)-1-naphthalenyl]sulfonyl]- Security Information

  • WGK Germany:3
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.